Cas no 1804408-88-5 (1-Bromo-5-(difluoromethyl)-2,4-difluorobenzene)

1-Bromo-5-(difluoromethyl)-2,4-difluorobenzene is a fluorinated aromatic compound featuring a bromine substituent at the 1-position and a difluoromethyl group at the 5-position, along with additional fluorine atoms at the 2- and 4-positions. This structure imparts high reactivity, making it a valuable intermediate in pharmaceutical and agrochemical synthesis, particularly in cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig couplings. The electron-withdrawing effects of the fluorine substituents enhance its utility in nucleophilic aromatic substitution reactions. Its stability under various reaction conditions and well-defined regiochemistry contribute to its reliability in constructing complex fluorinated scaffolds. The compound is typically handled under inert conditions due to its sensitivity to moisture and air.

1-Bromo-5-(difluoromethyl)-2,4-difluorobenzene structure

1804408-88-5 structure

Product Name:1-Bromo-5-(difluoromethyl)-2,4-difluorobenzene

CAS No:1804408-88-5

MF:C₇H₃BrF₄

MW:242.996335268021

CID:4706222

Update Time:2025-06-07

1-Bromo-5-(difluoromethyl)-2,4-difluorobenzene Chemical and Physical Properties

Names and Identifiers

- 5-Bromo-2,4-difluorobenzodifluoride
- 1-Bromo-5-(difluoromethyl)-2,4-difluorobenzene
- Inchi： 1S/C7H3BrF4/c8-4-1-3(7(11)12)5(9)2-6(4)10/h1-2,7H
- InChI Key： XCOMHBNRSYEIQP-UHFFFAOYSA-N
- SMILES： BrC1=C(C=C(C(C(F)F)=C1)F)F

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 12
Rotatable Bond Count: 1
Complexity: 152
Topological Polar Surface Area: 0

1-Bromo-5-(difluoromethyl)-2,4-difluorobenzene Pricemore >>

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TRC	B151391-100mg	1-Bromo-5-(difluoromethyl)-2,4-difluorobenzene	1804408-88-5		100mg	$ 115.00	2022-06-07
TRC	B151391-500mg	1-Bromo-5-(difluoromethyl)-2,4-difluorobenzene	1804408-88-5		500mg	$ 410.00	2022-06-07
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Enamine	EN300-6511337-0.05g	1-bromo-5-(difluoromethyl)-2,4-difluorobenzene	1804408-88-5	95%	0.05g	$135.0	2023-05-29
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